An In-depth Technical Guide to Bismuth(III) Subnitrate: Chemical Formula, Structure, and Applications
An In-depth Technical Guide to Bismuth(III) Subnitrate: Chemical Formula, Structure, and Applications
For Researchers, Scientists, and Drug Development Professionals
Abstract
Bismuth(III) subnitrate, a key compound in pharmaceuticals, possesses a complex chemical structure and a multifaceted mechanism of action, particularly in gastroenterology. This guide provides a comprehensive overview of its chemical formula, intricate structure, physicochemical properties, and established experimental protocols for its synthesis and characterization. Furthermore, it delves into its biological activities, with a focus on its role as an antimicrobial agent against Helicobacter pylori, offering insights for drug development and research.
Chemical Formula and Structure
Bismuth(III) subnitrate is a basic bismuth nitrate (B79036) with a composition that can vary depending on the method of preparation. However, the most commonly accepted chemical formula for the pharmaceutical-grade compound is Bi₅O(OH)₉(NO₃)₄ [1][2].
The structure of Bismuth(III) subnitrate is not a simple salt but rather a complex inorganic polymer. X-ray diffraction studies have revealed that its crystal lattice is composed of polycationic clusters of bismuth, oxygen, and hydroxide (B78521) ions, with nitrate ions balancing the charge. The core structural unit is often identified as a hexanuclear bismuth cluster, specifically [Bi₆O₅(OH)₃]⁵⁺ [3][4]. These clusters are then interconnected, forming a larger, extended structure.
Key Structural Features:
-
Polycationic Clusters: The presence of [Bi₆O₅(OH)₃]⁵⁺ units is a defining characteristic of the solid-state structure.
-
Bridging Oxygen and Hydroxide Groups: Within these clusters, bismuth atoms are linked by bridging oxygen and hydroxide ligands.
-
Ionic and Covalent Bonding: The overall structure is held together by a combination of covalent bonds within the polycationic clusters and ionic interactions with the nitrate anions.
Physicochemical Properties
Bismuth(III) subnitrate is a white, dense, and odorless powder. Its key physicochemical properties are summarized in the table below.
| Property | Value | References |
| Molecular Weight | 1461.99 g/mol | [2] |
| Appearance | White, heavy, slightly hygroscopic powder | [1] |
| Solubility | Practically insoluble in water and alcohol | [1] |
| Soluble in dilute hydrochloric acid and nitric acid | [1] | |
| Melting Point | Decomposes at approximately 260 °C | |
| Density | ~4.92 g/cm³ | |
| Bismuth Content | 71.5% - 74.5% (dried) | [5] |
Experimental Protocols
Synthesis of Bismuth(III) Subnitrate via Hydrolysis
This protocol describes the synthesis of Bismuth(III) subnitrate by the hydrolysis of Bismuth(III) nitrate pentahydrate.
Materials:
-
Bismuth(III) nitrate pentahydrate (Bi(NO₃)₃·5H₂O)
-
Nitric acid (HNO₃, concentrated)
-
Deionized water
-
Sodium hydroxide (NaOH) solution (e.g., 1 M)
-
Beakers, magnetic stirrer, pH meter, filtration apparatus (e.g., Büchner funnel), drying oven.
Procedure:
-
Preparation of Bismuth Nitrate Solution: Dissolve a calculated amount of Bismuth(III) nitrate pentahydrate in a minimal amount of dilute nitric acid to prevent premature hydrolysis and obtain a clear solution. Gentle warming can be applied if necessary.
-
Hydrolysis: While vigorously stirring, slowly add the bismuth nitrate solution to a larger volume of deionized water. A white precipitate of Bismuth(III) subnitrate will form immediately.
-
pH Adjustment: Carefully add a sodium hydroxide solution dropwise to the suspension to adjust the pH to approximately 5.[1] This step is crucial for controlling the composition and properties of the final product.
-
Aging and Filtration: Continue stirring the suspension for a defined period (e.g., 1-2 hours) to allow for the stabilization of the precipitate.
-
Washing: Collect the precipitate by filtration and wash it thoroughly with deionized water to remove any unreacted starting materials and soluble byproducts.
-
Drying: Dry the resulting white powder in an oven at a controlled temperature (e.g., 60-80 °C) to a constant weight.[3]
Caption: Workflow for the synthesis of Bismuth(III) subnitrate.
Characterization Protocols
Objective: To confirm the crystalline phase and determine the lattice parameters of the synthesized Bismuth(III) subnitrate.
Instrumentation: A standard powder X-ray diffractometer with Cu Kα radiation (λ = 1.5406 Å).
Sample Preparation:
-
Finely grind a small amount of the dried Bismuth(III) subnitrate powder using an agate mortar and pestle to ensure a random orientation of the crystallites.
-
Mount the powdered sample onto a sample holder. Ensure a flat and uniform surface.
Data Collection:
-
Set the 2θ scan range from 10° to 80° with a step size of 0.02° and a scan speed of 2°/min.
-
Operate the X-ray generator at appropriate voltage and current settings (e.g., 40 kV and 40 mA).
Data Analysis:
-
Identify the diffraction peaks and compare the obtained 2θ values with standard diffraction patterns from databases such as the Joint Committee on Powder Diffraction Standards (JCPDS) or the International Centre for Diffraction Data (ICDD).
-
Perform Rietveld refinement of the powder diffraction data to obtain detailed structural information, including lattice parameters and phase purity.
Objective: To evaluate the thermal stability and decomposition profile of Bismuth(III) subnitrate.
Instrumentation: A thermogravimetric analyzer.
Procedure:
-
Accurately weigh 5-10 mg of the Bismuth(III) subnitrate sample into an alumina (B75360) or platinum crucible.
-
Place the crucible in the TGA furnace.
-
Heat the sample from room temperature to 800 °C at a constant heating rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air) with a flow rate of 50 mL/min.[6][7]
-
Record the mass loss as a function of temperature.
Data Analysis:
-
Analyze the resulting TGA curve to identify the temperature ranges of mass loss.
-
The initial mass loss typically corresponds to the removal of adsorbed and coordinated water molecules.
-
Subsequent mass losses at higher temperatures are associated with the decomposition of hydroxide and nitrate groups, ultimately leading to the formation of bismuth oxide (Bi₂O₃) as the final residue.
Objective: To identify the functional groups present in the Bismuth(III) subnitrate structure.
Instrumentation: An FTIR spectrometer.
Sample Preparation (KBr Pellet Method):
-
Thoroughly mix approximately 1-2 mg of the Bismuth(III) subnitrate sample with 100-200 mg of dry, spectroscopic grade potassium bromide (KBr) powder in an agate mortar.
-
Press the mixture into a thin, transparent pellet using a hydraulic press.[8][9]
Data Collection:
-
Record the FTIR spectrum in the range of 4000-400 cm⁻¹.
-
Collect a background spectrum of a pure KBr pellet to subtract from the sample spectrum.
Data Analysis:
-
Identify the characteristic absorption bands:
-
~3400 cm⁻¹: Broad band corresponding to the O-H stretching vibrations of the hydroxide groups and adsorbed water.
-
~1384 cm⁻¹: Strong, broad band characteristic of the asymmetric stretching vibration of the nitrate group (ν₃).
-
Below 1000 cm⁻¹: Bands associated with Bi-O stretching and bending vibrations.
-
Biological Activity and Mechanism of Action
Bismuth(III) subnitrate is widely used in medicine, primarily for the treatment of gastrointestinal disorders such as peptic ulcers and diarrhea.[2] Its therapeutic effects are attributed to its ability to form a protective layer over the gastric mucosa and its antimicrobial activity, particularly against Helicobacter pylori.
The antimicrobial action of bismuth compounds against H. pylori is multifaceted and involves several key mechanisms:
-
Inhibition of Bacterial Enzymes: Bismuth ions (Bi³⁺) are known to inhibit several crucial H. pylori enzymes by binding to sulfhydryl groups in their active sites. A primary target is urease , an enzyme essential for the bacterium's survival in the acidic environment of the stomach.[10][11][12] Inhibition of urease disrupts the pH neutralization mechanism of the bacteria.
-
Disruption of Cell Wall Synthesis: Bismuth complexes can interfere with the synthesis of the bacterial cell wall, leading to structural damage and lysis.[13]
-
Inhibition of ATP Synthesis: Bismuth can disrupt the electron transport chain and inhibit ATPase activity, thereby reducing the intracellular ATP levels and compromising the energy metabolism of the bacterium.[13][14]
-
Prevention of Adhesion: Bismuth compounds can prevent the adhesion of H. pylori to gastric epithelial cells, which is a critical step in the colonization and infection process.[13]
Caption: Antimicrobial action of Bismuth(III) subnitrate on H. pylori.
Conclusion
Bismuth(III) subnitrate remains a compound of significant interest in both materials science and medicine. Its complex polymeric structure, based on hexanuclear bismuth clusters, gives rise to its unique physicochemical properties and therapeutic activities. The detailed experimental protocols provided in this guide offer a foundation for researchers to synthesize and characterize this compound with high fidelity. A deeper understanding of its multifaceted mechanism of action against H. pylori continues to open avenues for the development of novel antimicrobial strategies and drug delivery systems. Further research into the precise nature of its crystal structure and its interactions with biological targets will undoubtedly continue to expand its applications in science and medicine.
References
- 1. BISMUTH SUBNITRATE - Ataman Kimya [atamanchemicals.com]
- 2. Bismuth Subnitrate [drugfuture.com]
- 3. sibran.ru [sibran.ru]
- 4. Synthesis and characterization of basic bismuth(III) nitrates - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
- 5. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
- 6. veeprho.com [veeprho.com]
- 7. improvedpharma.com [improvedpharma.com]
- 8. Fourier transform infrared spectroscopic technique for analysis of inorganic materials: a review - PMC [pmc.ncbi.nlm.nih.gov]
- 9. drawellanalytical.com [drawellanalytical.com]
- 10. Inhibition of urease by bismuth(III): implications for the mechanism of action of bismuth drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. researchgate.net [researchgate.net]
- 12. Anti-urease therapy: a targeted approach to mitigating antibiotic resistance in Helicobacter pylori while preserving the gut microflora - PMC [pmc.ncbi.nlm.nih.gov]
- 13. The actions of bismuth in the treatment of Helicobacter pylori infection - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. The Action of Bismuth against Helicobacter pylori Mimics but Is Not Caused by Intracellular Iron Deprivation - PMC [pmc.ncbi.nlm.nih.gov]
